molecular formula C20H30N2O2 B5539979 [(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol

[(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol

Cat. No. B5539979
M. Wt: 330.5 g/mol
InChI Key: HCFKCGMEVQGZTH-RTBURBONSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “[(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol” falls within the category of organic compounds known for their complex synthesis processes and the involvement in various chemical reactions. Such compounds are often characterized by their unique molecular structures and have been the subject of extensive research due to their potential applications in various fields of chemistry and material science.

Synthesis Analysis

Research into the synthesis of complex organic compounds often involves multi-step processes that include the formation of key intermediate structures. For example, the synthesis and characterization of related compounds have been detailed through various methods, including reaction of aryl Grignard reagents with aryl(3-isocyanopyridin-4-yl)methanones leading to diaryl-3H-pyrrolo[2,3-c]pyridin-3-ols, indicative of the complex synthesis routes these compounds may involve (Kobayashi et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds similar to the one has been elucidated using various techniques, including X-ray diffraction. These studies reveal the crystalline nature and molecular conformation, such as the chair and envelope conformations observed in pyrrolidine rings (Huichun Zhu et al., 2009).

Chemical Reactions and Properties

The chemical reactions involving compounds of this nature can be complex, involving multiple steps and resulting in a variety of products. For example, the cyclopalladation of N-(p-thiotoluoyl)pyrrolidine and -piperidine demonstrates the complex reactions these compounds undergo, highlighting the intricate interactions at the molecular level (Nojima et al., 1996).

Physical Properties Analysis

The physical properties of such organic compounds are often determined by their molecular structure. For example, the crystal structure analysis provides insights into the compound's stability, conformation, and the intermolecular interactions that dictate its physical properties. The analysis of similar compounds through X-ray diffraction and DFT studies reveals intricate details about their conformation and stability (Huang et al., 2021).

Chemical Properties Analysis

The chemical properties of these compounds, including reactivity, are closely tied to their molecular structure. Studies involving similar compounds, such as the synthesis and evaluation of derivatives for antitubercular and antifungal activity, highlight the potential chemical interactions and reactivity these compounds exhibit (Syed et al., 2013).

Scientific Research Applications

Synthesis and Characterization

  • The compound [(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol can be synthesized and characterized using spectroscopic techniques and X-ray diffraction studies. Such compounds often exhibit specific conformations and molecular structures, which are crucial for their applications in various fields of chemistry and pharmacology (S. Naveen et al., 2015).

Catalytic Applications

  • Compounds similar to [(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol have been used in catalytic processes, such as gold(I)-catalyzed cyclization of β-propargylamino acrylic derivatives, demonstrating their potential in synthetic chemistry and pharmaceutical applications (P. Matouš et al., 2020).

Molecular Interaction Studies

  • The molecular interaction of similar compounds with specific receptors can be studied to understand their binding mechanisms. This is particularly relevant in drug design, where understanding how these molecules interact with biological targets is crucial (J. Shim et al., 2002).

Potential in Drug Development

  • Compounds like [(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol can be modified and used as scaffolds in the development of new pharmaceutical agents. Their structural complexity allows for the exploration of novel therapeutic agents (Devin M Swanson et al., 2009).

Photophysical Properties

  • Research into the photophysical properties of related compounds can provide insights into their behavior under different light conditions, which is beneficial for applications in materials science and photodynamic therapy (Justin J. Wilson et al., 2010).

Structural Analyses for Drug Design

  • The crystal structure analysis of related compounds contributes to the understanding of their stereochemistry and helps in the design of drugs with specific molecular orientations for targeted action (Huichun Zhu et al., 2009).

properties

IUPAC Name

(3,4-dimethylphenyl)-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H30N2O2/c1-15-6-7-17(10-16(15)2)20(24)22-12-18(19(13-22)14-23)11-21-8-4-3-5-9-21/h6-7,10,18-19,23H,3-5,8-9,11-14H2,1-2H3/t18-,19-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HCFKCGMEVQGZTH-RTBURBONSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)N2CC(C(C2)CO)CN3CCCCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(C=C(C=C1)C(=O)N2C[C@H]([C@H](C2)CO)CN3CCCCC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H30N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[(3R*,4R*)-1-(3,4-dimethylbenzoyl)-4-(piperidin-1-ylmethyl)pyrrolidin-3-yl]methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.